Methyl 2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylate

• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol
• IUPAC Name: methyl 2-propan-2-yl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate
• InChI: InChI=1S/C11H17N3O2/c1-7(2)9-10(11(15)16-3)14-5-4-12-6-8(14)13-9/h7,12H,4-6H2,1-3H3
• InChI Key: JFGCTTZDKYNCBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N2CCNCC2=N1)C(=O)OC

Description

Methyl 2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylate is a bicyclic heterocyclic compound featuring an imidazo[1,2-a]pyrazine core. Key structural attributes include:

• Imidazo[1,2-a]pyrazine scaffold: A fused bicyclic system combining imidazole and pyrazine rings.
• Substituents: A methyl ester group at position 3 and an isopropyl group at position 2.
• Saturation: Partial hydrogenation of the pyrazine ring (5H,6H,7H,8H), conferring conformational flexibility .

This compound is of interest in medicinal chemistry due to its structural similarity to bioactive imidazo[1,2-a]pyridine and pyrazine derivatives, which exhibit antiproliferative, enzyme inhibitory, and CNS-modulating properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylate typically involves the cyclization of appropriate precursors. One common method involves the reaction of a substituted pyrrole with acyl (bromo)acetylenes to form 2-(acylethynyl)pyrroles. This intermediate is then reacted with propargylamine to form N-propargylenaminones, which undergo intramolecular cyclization to yield the desired imidazo[1,2-a]pyrazine derivative .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the aforementioned synthetic routes to ensure high yield and purity, as well as the use of scalable reaction conditions and purification techniques.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the pyrazine ring, especially at positions adjacent to the nitrogen atoms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex heterocyclic compounds.

Biology: Potential antimicrobial and antiviral activities due to its heterocyclic structure.

Medicine: Investigated for its potential as a kinase inhibitor and other therapeutic applications.

Industry: Used in the development of new materials with specific electronic or photophysical properties.

Mechanism of Action

The mechanism of action of Methyl 2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylate is not fully understood. it is believed to interact with various molecular targets, including enzymes and receptors, through its heterocyclic structure. This interaction can modulate biological pathways and result in therapeutic effects .

Comparison with Similar Compounds

Ester Variants: Positional and Functional Group Differences

Compound Name	Substituents	Molecular Weight	Key Features	Evidence
Ethyl 5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate	Ethyl ester at position 2	195.22	Lower molecular weight; ester position affects binding affinity in enzyme inhibition studies.
Benzyl 3-[(chlorosulfonyl)methyl]-2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate	Benzyl ester, chlorosulfonylmethyl group	411.90	Enhanced electrophilicity due to chlorosulfonyl group; potential for covalent binding in enzyme inhibition.
Methyl 1,6-dioxo-8-[(phenylamino)carbonyl]-1,3,4,6,7,8-hexahydro-2H-pyrido[1,2-a]pyrazine-9-carboxylate	Pyrido-pyrazine core with phenylcarbamoyl group	N/A	Broader ring system; increased hydrogen-bonding capacity.

Key Insight : Ester group position (2 vs. 3) and substituent type (methyl vs. benzyl) modulate solubility and target engagement. Chlorosulfonyl groups enhance reactivity but may reduce metabolic stability .

Heterocyclic Core Modifications

Compound Name	Core Structure	Substituents	Biological Activity	Evidence
6-(4-Methoxyphenyl)-2-methylimidazo[1,2-a]pyrazin-3(7H)-one	Imidazo[1,2-a]pyrazinone	Methoxyphenyl, methyl	Anticandidate for kinase inhibition (structural analogy to ATP-competitive inhibitors).
8-Methyl-3-(propan-2-yl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride	Triazolo[4,3-a]pyrazine	Isopropyl, methyl	Potential cerebroprotective or cardioprotective activity due to triazole ring’s metabolic stability.
1-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazine	Imidazo[1,5-a]pyrazine	Isopropyl	Structural isomer; altered ring fusion impacts π-stacking interactions.

Key Insight: Replacement of imidazole with triazole (e.g., triazolo[4,3-a]pyrazine) improves metabolic stability but may reduce binding to imidazole-dependent targets like aminopeptidase N .

Research Findings and Data Gaps

• Structural Advantages : The isopropyl group in the target compound may enhance hydrophobic binding compared to methyl or ethyl analogs .
• Synthetic Challenges : Hydrogenated pyrazine rings require precise conditions to avoid over-reduction .
• Unresolved Questions :
  • Impact of ester position (2 vs. 3) on oral bioavailability.
  • Comparative IC₅₀ values against imidazo[1,2-a]pyridine derivatives.

Biological Activity

Methyl 2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylate is a heterocyclic compound that has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

Compound Overview

• Chemical Structure : The compound features a fused imidazole and pyrazine ring with a propan-2-yl group and a carboxylate ester substituent.
• Molecular Formula : C₁₂H₁₈N₂O₂
• Molecular Weight : Approximately 222.28 g/mol

Biological Activities

Research indicates that methyl 2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylate exhibits several significant biological activities:

• Antimicrobial Activity :
  • The compound has shown antimicrobial properties against various bacterial strains. Studies suggest that it may disrupt bacterial cell wall synthesis or interfere with metabolic pathways critical for bacterial survival.
• Anti-inflammatory Properties :
  • It has been investigated for its anti-inflammatory effects , potentially modulating pathways involved in the inflammatory response. This activity may be linked to the inhibition of pro-inflammatory cytokines.
• Inhibition of ENPP1 :
  • A related study identified imidazo[1,2-a]pyrazine derivatives as potent inhibitors of ENPP1 (ectonucleotide triphosphate diphosphohydrolase 1), which plays a role in cancer immunotherapy by regulating the cGAS-STING pathway. The derivative demonstrated an IC₅₀ value of 5.70 nM against ENPP1, indicating strong inhibitory potential .

The mechanisms through which methyl 2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylate exerts its biological effects may include:

• Enzyme Inhibition : Interaction with specific enzymes involved in metabolic pathways.
• Receptor Modulation : Binding to receptors that mediate inflammatory responses or microbial activity.

Table of Biological Activity Comparisons

Compound Name	Activity Type	IC₅₀ Value	Notes
Methyl 2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylate	Antimicrobial	N/A	Effective against multiple bacterial strains.
Imidazo[1,2-a]pyrazine Derivative 7	ENPP1 Inhibitor	5.70 nM	Enhances immune response in cancer therapy.
Other Similar Compounds	Anti-inflammatory	Variable	Mechanisms vary; further studies needed.

Notable Research Findings

• A study on imidazo[1,2-a]pyrazine derivatives highlighted their potential in enhancing the immune response during cancer treatment by inhibiting ENPP1 . This suggests a promising avenue for developing therapeutic agents targeting cancer.
• Another investigation into the structural analogs of methyl 2-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylate revealed variations in biological activity based on substituent groups . These findings emphasize the importance of structural modifications in enhancing therapeutic efficacy.